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Abstract

Undecanenitrile, with the CAS number 2244-07-7, is a long-chain aliphatic nitrile that serves
as a versatile intermediate in various chemical syntheses. This document provides an in-depth
technical overview of undecanenitrile, encompassing its chemical and physical properties,
detailed synthesis protocols, and its applications, with a particular focus on its relevance to the
fields of fragrance, agrochemical, and pharmaceutical development. Furthermore, this guide
delves into the toxicological profile of undecanenitrile, elucidating the metabolic pathways that
govern its biological activity. All guantitative data are presented in standardized tables for clarity
and ease of comparison. Experimental workflows and metabolic pathways are visualized
through detailed diagrams to facilitate a comprehensive understanding of the core concepts.

Chemical and Physical Properties

Undecanenitrile is a colorless to pale yellow liquid with a characteristic nitrile odor. It is a
member of the nitrile family, characterized by the presence of a cyano (-C=N) functional group.
Its long alkyl chain imparts significant non-polar character, influencing its solubility and other
physical properties.

Table 1: Physicochemical Properties of Undecanenitrile[1][2]
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Property Value

Molecular Formula Ci1H21N

Molecular Weight 167.29 g/mol

CAS Number 2244-07-7

Appearance Colorless to pale yellow liquid
Density 0.82 g/cm?3 at 20°C

Boiling Point 129 °C at 11 mmHg

Melting Point -5.8°C

Flash Point 100.6 °C

Refractive Index

1.433 at 20°C

Vapor Pressure

0.0187 mmHg at 25°C

Solubility

Soluble in organic solvents (e.g., hexane,
dichloromethane); limited solubility in water (<1
/100 mL)[3]

Table 2: Spectroscopic Data for Undecanenitrile

Spectroscopic Technique Key Data Points

Mass Spectrometry (GC-MS) Top 5 Peaks (m/z): 41, 97, 43, 96, 57

Characteristic nitrile (-C=N) stretch typically

Infrared (IR) Spectroscopy
observed around 2240-2260 cm~—1

1H NMR and 13C NMR spectra would show
Nuclear Magnetic Resonance (NMR) signals corresponding to the long aliphatic chain

and the nitrile carbon.

Synthesis of Undecanenitrile
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Undecanenitrile can be synthesized through various methods, with the nucleophilic
substitution of an undecyl halide by a cyanide salt being a common and well-established route.
The following is a representative experimental protocol for this synthesis.

Experimental Protocol: Synthesis via Nucleophilic
Substitution

Objective: To synthesize undecanenitrile from 1-bromodecane.

Materials:

1-Bromodecane

Sodium cyanide (NaCN)

Dimethyl sulfoxide (DMSO)

Diethyl ether

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSQOa)

Equipment:

¢ Round-bottom flask

o Reflux condenser

» Heating mantle with a magnetic stirrer

e Separatory funnel

« Rotary evaporator

o Standard laboratory glassware

Procedure:
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Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve sodium cyanide in dimethyl sulfoxide.

Addition of Alkyl Halide: Slowly add 1-bromodecane to the stirred solution at room
temperature.

Reaction: Heat the reaction mixture to a temperature of 80-100°C and maintain it under
reflux with vigorous stirring for several hours. The progress of the reaction can be monitored
by thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: After the reaction is complete, cool the mixture to room temperature and pour it into
a separatory funnel containing water.

Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

Washing: Combine the organic layers and wash them with brine to remove any remaining
DMSO and inorganic salts.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter the drying agent and remove the diethyl ether using a rotary
evaporator.

Purification: The crude undecanenitrile can be purified by vacuum distillation to yield the
final product.
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General Workflow for Undecanenitrile Synthesis

1-Bromodecane + NaCN
in DMSO

'

Heating under Reflux
(80-100°C)

i

Quenching with Water

i

Extraction with
Diethyl Ether

'

Washing with Brine

i

Drying over MgSO4

i

Solvent Removal
(Rotary Evaporation)

i

Vacuum Distillation

Pure Undecanenitrile

Click to download full resolution via product page

A generalized workflow for the synthesis of undecanenitrile.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1346573?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Applications in Research and Development

Undecanenitrile is a valuable intermediate in organic synthesis with applications in several
industries.

e Fragrance Industry: Due to its fruity odor, undecanenitrile is utilized in the formulation of
fragrances and flavorings.[1]

o Chemical Synthesis: The nitrile group can be readily converted into other functional groups
such as amines, carboxylic acids, and amides, making undecanenitrile a versatile precursor
for a wide range of more complex molecules. It is particularly useful in the production of fatty
acid derivatives and heterocyclic compounds.[2]

o Pharmaceutical and Agrochemical Research: While specific examples for undecanenitrile
are not prominently documented in publicly available literature, the nitrile moiety is a key
functional group in many pharmaceuticals and agrochemicals. The incorporation of a nitrile
group can enhance the biological activity of a molecule. Therefore, undecanenitrile serves
as a potential building block in the synthesis of new therapeutic agents and crop protection
chemicals.

Toxicology and Biological Activity

The primary mechanism of toxicity for aliphatic nitriles, including undecanenitrile, is the
metabolic release of cyanide. This process is mediated by the cytochrome P450 enzyme
system in the liver.

Metabolic Pathway

The biotransformation of undecanenitrile involves the oxidation of the carbon atom alpha to
the nitrile group. This hydroxylation results in the formation of an unstable cyanohydrin
intermediate, which then decomposes to release a cyanide ion and an aldehyde. The liberated
cyanide ion is a potent inhibitor of cellular respiration.
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Metabolic Pathway of Undecanenitrile
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Metabolic activation of undecanenitrile leading to cyanide release.

Toxicological Data

Undecanenitrile is classified as harmful if swallowed, in contact with skin, or if inhaled. It can
also cause skin and serious eye irritation.

Table 3: GHS Hazard and Precautionary Statements
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Hazard Statements Precautionary Statements

H302: Harmful if swallowed P264: Wash skin thoroughly after handling.

) ) ) P270: Do not eat, drink or smoke when using
H312: Harmful in contact with skin )
this product.

o P280: Wear protective gloves/protective
H315: Causes skin irritation ] ] )
clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON

H319: Causes serious eye irritation ]
CENTER/doctor if you feel unwell.

P302+P352: IF ON SKIN: Wash with plenty of

water.

H332: Harmful if inhaled

P305+P351+P338: IF IN EYES: Rinse
) o cautiously with water for several minutes.
H335: May cause respiratory irritation )
Remove contact lenses, if present and easy to

do. Continue rinsing.

Conclusion

Undecanenitrile (CAS 2244-07-7) is a significant chemical intermediate with established use
in the fragrance industry and potential for broader applications in pharmaceutical and
agrochemical research. Its synthesis is achievable through standard organic chemistry
techniques. A thorough understanding of its toxicological profile, which is primarily driven by its
metabolism to cyanide, is crucial for its safe handling and application. This technical guide
provides a foundational resource for professionals working with or considering the use of
undecanenitrile in their research and development endeavors. Further investigation into its
specific roles as a precursor in the synthesis of bioactive molecules is warranted to fully realize
its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Undecanenitrile
https://www.medkoo.com/products/60884
http://www.thegoodscentscompany.com/data/rw1296071.html
https://www.benchchem.com/product/b1346573#undecanenitrile-cas-number-2244-07-7
https://www.benchchem.com/product/b1346573#undecanenitrile-cas-number-2244-07-7
https://www.benchchem.com/product/b1346573#undecanenitrile-cas-number-2244-07-7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346573?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

